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Compound of Interest

1-Deoxymannojirimycin
Compound Name: _
hydrochloride

Cat. No.: B2478004

Essential Safety and Handling Guide for 1-
Deoxymannojirimycin Hydrochloride

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 1-Deoxymannojirimycin hydrochloride. Following these
procedures is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Classification

1-Deoxymannojirimycin hydrochloride is classified as a hazardous substance. It is harmful if
swallowed, in contact with skin, or if inhaled.[1][2][3] The following table summarizes its hazard
classification according to the Globally Harmonized System (GHS).

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
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Signal Word: Warning[2][3]

Personal Protective Equipment (PPE)

A comprehensive assessment of workplace hazards is necessary to determine the appropriate
PPE.[4] The following table outlines the recommended PPE for handling 1-
Deoxymannojirimycin hydrochloride, which is typically a powder or crystalline solid.[2][5]
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Body Part

Personal Protective
Equipment (PPE)

Rationale and Best
Practices

Respiratory

NIOSH-approved N95 dust

mask or higher

Prevents inhalation of the
powdered chemical.[2] All
procedures involving this
compound that may generate
dust or aerosols should be
conducted in a well-ventilated
area, preferably within a
chemical fume hood.[6][7]

Eyes and Face

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes
and airborne particles.[8][9] A
face shield may be necessary
for operations with a higher
risk of splashing.[4][10]

Hands

Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact.[2][9] No
single glove material offers
universal protection; therefore,
it is crucial to select gloves
based on the specific
chemicals being used.[7]
Gloves should be inspected
before each use and washed
before removal.[11]
Contaminated gloves should
not be worn outside the

immediate work area.[7]

Body

Laboratory coat, long-sleeved

clothing, and closed-toe shoes

Provides a barrier against skin
exposure.[9] Protective
clothing should be appropriate
for the level of risk.[7] Long
hair and loose clothing should
be confined.[11]
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Operational Plan for Safe Handling

Adherence to a standard operating procedure (SOP) is crucial for minimizing risk.[6] The
following workflow outlines the key steps for the safe handling of 1-Deoxymannojirimycin

hydrochloride.
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Safe Handling Workflow for 1-Deoxymannojirimycin hydrochloride.
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Procedural Guidance

Receiving and Storage:
e Upon receipt, ensure the container is properly labeled and in good condition.[12]

o Store 1-Deoxymannojirimycin hydrochloride in a tightly closed container in a cool, dry,
and well-ventilated area, away from incompatible materials.[12] The recommended storage
temperature is typically 2-8°C or -20°C.[2]

e Maintain an accurate inventory of the chemical.[6][13]

Handling and Use:

Always handle this compound within a chemical fume hood to minimize inhalation exposure.

[6]

Avoid direct contact with the skin, eyes, and clothing.[11]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[3][11]

Use the minimum amount of the substance necessary for the procedure.[12]

After handling, wash hands and any exposed skin thoroughly with soap and water.[3][11]
First Aid Measures:

« If Inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.[3]

 If on Skin: Wash with plenty of soap and water. Take off contaminated clothing and wash it
before reuse. If skin irritation occurs, get medical advice/attention.[3]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

 If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[3]
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Disposal Plan

All waste materials, including empty containers, contaminated PPE, and unused chemicals,
must be disposed of as hazardous waste.[3] Follow all local, state, and federal regulations for
hazardous waste disposal. Do not allow the chemical to enter sewers or surface waters.[1]
Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2478004#personal-protective-equipment-for-
handling-1-deoxymannojirimycin-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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